Antioxidant Activity: 3-Glycosylation Enhances DPPH Radical Scavenging Over Aglycone
In a comparative DPPH radical scavenging assay, 3-glycosylated quercetin derivatives, including Q3S7G, demonstrated significantly higher antioxidant activity than the aglycone quercetin [1]. While aglycones like quercetin can undergo dimerization during the reaction, leading to a decline in activity, 3-glycoside substitution hinders this dimer formation, preserving strong free radical scavenging capabilities [1].
| Evidence Dimension | Antioxidant Activity (AA) in DPPH Assay |
|---|---|
| Target Compound Data | Significantly higher than quercetin |
| Comparator Or Baseline | Quercetin aglycone (significantly lower AA) |
| Quantified Difference | Not quantified; class-level trend reported |
| Conditions | DPPH assay in methanol solvent [1] |
Why This Matters
This class-level evidence demonstrates that glycosylation at the 3-position, a key structural feature of Q3S7G, confers superior radical scavenging activity compared to quercetin, making it a more potent antioxidant candidate for in vitro studies.
- [1] Yang, M., et al. (2021). Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols. Foods, 10(4), 849. View Source
